Cas no 2228946-77-6 (3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2228946-77-6
• MF: C₁₂H₁₄BrNO₂
• MW: 284.149062633514
• CID: 6139083
• PubChem ID: 165793435
• Update Time: 2025-06-12

3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid
• 2228946-77-6
• EN300-1921168

• Inchi： 1S/C12H14BrNO2/c1-7-4-8(13)2-3-10(7)12(11(15)16)5-9(14)6-12/h2-4,9H,5-6,14H2,1H3,(H,15,16)
• InChI Key： DZMBUSJNCSUJJS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C1(C(=O)O)CC(C1)N

Computed Properties

• Exact Mass: 283.02079g/mol
• Monoisotopic Mass: 283.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid

3-Amino-1-(4-Bromo-2-Methylphenyl)cyclobutane-1-carboxylic Acid (CAS No. 2228946-77-6): An Overview

3-Amino-1-(4-Bromo-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228946-77-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and functional groups, holds potential applications in the development of novel therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

The chemical structure of 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid is defined by a cyclobutane ring substituted with an amino group and a 4-bromo-2-methylphenyl group at the 1-position, along with a carboxylic acid moiety. The presence of these functional groups imparts unique properties to the molecule, making it an attractive candidate for various biochemical and pharmacological studies.

The synthesis of 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid has been explored through several methodologies. One common approach involves the reaction of 4-bromo-2-methylbenzaldehyde with an appropriate cyclobutane derivative, followed by reduction and subsequent functional group modifications. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of transition-metal catalysts and microwave-assisted reactions, which have significantly improved the yield and purity of the final product.

In terms of biological activities, 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a valuable tool for understanding disease mechanisms. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory and anti-cancer properties, although further research is needed to confirm these findings.

The pharmacological profile of 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid has been investigated in both in vitro and in vivo models. In vitro studies have shown that the compound can effectively inhibit the activity of certain kinases and proteases, which are key targets in the development of therapeutic agents for cancer and inflammatory diseases. In vivo studies using animal models have also provided insights into its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent research has focused on optimizing the structure of 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid to enhance its potency and selectivity. Through rational drug design approaches, scientists have identified several derivatives with improved biological activities and reduced side effects. These efforts have led to the identification of lead compounds that are currently undergoing preclinical evaluation for their potential therapeutic applications.

The potential applications of 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid extend beyond traditional drug discovery. The compound's unique structure makes it an excellent candidate for use in chemical biology studies, where it can be used as a probe to investigate protein-protein interactions and cellular signaling pathways. Additionally, its ability to modulate specific biological processes has attracted interest from researchers working on drug delivery systems and nanotechnology applications.

In conclusion, 3-amino-1-(4-bromo-2-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 2228946-77-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of healthcare solutions.